Cas no 463941-07-3 ((S)-(-)-o-Tolyl-CBS-oxazaborolidine)

• Product Name: (S)-(-)-o-Tolyl-CBS-oxazaborolidine
• CAS No: 463941-07-3
• MF: C₂₄H₂₄BNO
• MW: 353.26400
• CID: 930344
• PubChem ID: 24884027
• Update Time: 2025-09-27

(S)-(-)-o-Tolyl-CBS-oxazaborolidine Chemical and Physical Properties

Names and Identifiers

• (s)-o-tolyl-cbs-oxazaborolidine, 0.5m i&amp
• (3aS)-1-(2-methylphenyl)-3,3-diphenyl-3a,4,5,6-tetrahydropyrrolo[1,2-c][1,3,2]oxazaborole
• (S)-o-tol-Corey-Bakshi-Shibata catalyst
• tri-otolylboroxine
• (S)-(-)-o-Tolyl-CBS-oxazaborolidine
• (S)-3,3-Diphenyl-1-(o-tolyl)hexahydropyrrolo[1,2-c][1,3,2]oxazaborole
• DTXSID90458596
• SCHEMBL15481290
• 463941-07-3

• MDL： MFCD07369782
• Inchi： InChI=1S/C24H24BNO/c1-19-11-8-9-16-22(19)25-26-18-10-17-23(26)24(27-25,20-12-4-2-5-13-20)21-14-6-3-7-15-21/h2-9,11-16,23H,10,17-18H2,1H3/t23-/m0/s1
• InChI Key： XHMKFCAQQGBIPZ-QHCPKHFHSA-N
• SMILES： B1(N2CCCC2C(O1)(C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C5C

Computed Properties

• Exact Mass: 353.19500
• Monoisotopic Mass: 353.1950946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 0.9009 g/mL at 25 °C
• Boiling Point: 473.3±55.0 °C at 760 mmHg
• Flash Point: Fahrenheit: 39.2 ° f
  Celsius: 4 ° c
  
• Refractive Index: n20/D 1.514
• PSA: 12.47000
• LogP: 4.06650
• Color/Form: 0.5 M in toluene
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

(S)-(-)-o-Tolyl-CBS-oxazaborolidine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H304-H315-H336-H361d-H373
• Warning Statement： P210-P261-P281-P301+P310-P331
• Hazardous Material transportation number：UN 1294 3/PG 2
• WGK Germany：3
• Hazard Category Code： 63-11-38-48/20-65-67
• Safety Instruction： 36/37-62
• Hazardous Material Identification：
• Risk Phrases：R11; R38; R48/20; R63; R65; R67
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes